Poly-D-lysine hydrobromide (MW 84000)

• Molecular Formula: C22H50N6O3
• Molecular Weight: 446.7 g/mol
• InChI: InChI=1S/C20H42N6O3.2CH4/c1-15(27)16(9-3-6-12-21)25-20(29)18(11-5-8-14-23)26-19(28)17(24-2)10-4-7-13-22;;/h16-18,24H,3-14,21-23H2,1-2H3,(H,25,29)(H,26,28);2*1H4/t16-,17?,18+;;/m1../s1
• InChIKey: FCICTSGLVGXEQT-XTEPDJILSA-N

Poly-D-lysine Hydrobromide (MW 84000): A Defined-Molecular-Weight Cationic Coating Polymer for Reproducible Cell Culture

Poly-D-lysine hydrobromide (PDL·HBr, CAS 27964-99-4) with a number-average molecular weight (Mn) of approximately 84,000 Da (equivalent to Mw 150,000–300,000 Da by viscosity) is a synthetic, water-soluble polycation composed of D-lysine repeat units each bearing one hydrobromide counterion . It is widely employed as a non-specific attachment factor for cell culture plasticware and glass, enhancing electrostatic adhesion of negatively charged cell membranes to solid substrates . The 84,000 Da variant occupies a critical midpoint in the commercially available molecular-weight spectrum, balancing solution handleability against binding-site density .

Workflow

Cell culture coating for protease-rich, long-term protocols

Selection Logic

D-enantiomer with defined mid-range molecular weight for enzymatic resistance

Format Compatibility

Gamma-irradiated, lyophilized powder suitable for aseptic reconstitution

Why Poly-D-lysine Hydrobromide (MW 84000) Cannot Be Freely Substituted with Other Polylysine Variants

Polylysine-based coatings are often treated as interchangeable commodities, yet three critical variables—chirality (D- vs. L-), molecular weight, and salt form—directly determine coating stability, attachment-site density, and experimental reproducibility. Cells that secrete proteases rapidly digest poly-L-lysine coatings, whereas poly-D-lysine is resistant to enzymatic degradation [1]. Among poly-D-lysine variants, the 84,000 Da product provides approximately 1.6-fold more lysine residues per polymer chain than the 52,000 Da variant, directly influencing initial cell adhesion efficiency . Simply ordering “poly-lysine” without specifying the D-enantiomer and the 84,000 Da molecular-weight band introduces uncontrolled variables that can compromise long-term primary neuron cultures, prion-clearance assays, and any protocol where coating persistence matters [2].

L-Enantiomer Replacement Poly-L-lysine is susceptible to protease digestion; coating persistence and anti-prion activity may not transfer to D-lysine protocols.

Lower MW Poly-D-lysine A 52,000 Da variant provides fewer attachment sites per chain, which may alter initial adhesion efficiency and differentiation endpoint context.

Non-Irradiated Products Requiring end-user sterile filtration adds a workflow step and a potential contamination point; sterility assurance may differ.

• [1] Levine BB, Benacerraf B. Studies on Antigenicity: The Relationship Between In Vivo and In Vitro Enzymatic Degradability of Hapten-Polylysine Conjugates and Their Antigenicities in Guinea Pigs. J Exp Med. 1964;120(5):955–965. View Source
• [2] Xu Z, et al. Mechanistic insights into cellular alteration of prion by poly-D-lysine: the role of H2H3 domain. FASEB J. 2011;25(10):3426–3435. View Source

Quantitative Differentiation Evidence: Poly-D-lysine Hydrobromide (MW 84000) vs. Closest Analogs

Enzymatic Degradation Resistance: D-Enantiomer vs. L-Enantiomer

Poly-L-lysine hydrobromide coatings are substrates for cellular proteases; certain primary cell types (e.g., neurons, macrophages) digest poly-L-lysine, releasing free L-lysine and causing coating failure and potential cytotoxicity. Poly-D-lysine hydrobromide is inherently resistant to enzymatic degradation due to the unnatural D-configuration. Levine and Benacerraf (1964) demonstrated that spleen extracts fully degrade poly-L-lysine conjugates into small-molecular-weight fragments, whereas poly-D-lysine conjugates remain intact [1]. Xu et al. (2011) confirmed that the prion-clearing effect is enantiospecific: poly-L-lysine shows a markedly weaker effect than poly-D-lysine because of its higher susceptibility to degradation [2].

Enzymatic Degradation Resistance

Head-to-head

D-enantiomer remains intact; L-enantiomer fully degraded by tissue extracts.

Supports coating persistence in long-term protease-rich culture models.

Based on in vitro spleen extract incubation and prion-infected cell models.

Evidence Dimension	Resistance to enzymatic degradation by tissue extracts
Target Compound Data	Poly-D-lysine: not degraded; conjugates remain intact after incubation with spleen extracts
Comparator Or Baseline	Poly-L-lysine: fully degraded into small fragments by the same spleen extracts
Quantified Difference	Qualitative yes/no; poly-L-lysine is completely degraded under conditions where poly-D-lysine is stable
Conditions	In vitro incubation with aqueous spleen extracts from guinea pigs (Levine 1964); prion-infected SN56 neuroblastoma cells (Xu 2011)

Why This Matters

For protocols exceeding 48 hours or involving protease-secreting cells, poly-D-lysine eliminates coating loss as a confounding variable, directly improving experimental reproducibility.

• [1] Levine BB, Benacerraf B. Studies on Antigenicity: The Relationship Between In Vivo and In Vitro Enzymatic Degradability of Hapten-Polylysine Conjugates and Their Antigenicities in Guinea Pigs. J Exp Med. 1964;120(5):955–965. View Source
• [2] Xu Z, et al. Mechanistic insights into cellular alteration of prion by poly-D-lysine: the role of H2H3 domain. FASEB J. 2011;25(10):3426–3435. View Source

Attachment-Site Density: MW 84,000 vs. MW 52,000 Poly-D-lysine

The number of protonated ε-amino groups per polymer chain governs the density of electrostatic attachment points available for cell binding. Based on a repeat-unit molecular weight of approximately 128.2 Da for the D-lysine residue, the MW 84,000 variant contains roughly 655 cationic residues per chain, compared to approximately 405 residues for the MW 52,000 variant—a 1.62-fold difference . Vendor specifications explicitly state that the 84,000 Da product provides “more attachment sites per polymer chain available to the cells” relative to the 52,000 Da variant .

Attachment-Site Density

Class-level

~655 residues/chain vs. ~405 (MW 52,000)

Reported 1.62-fold higher attachment-site density supports efficient adhesion at lower coating concentrations.

Calculation based on repeat-unit molecular weight; vendor specification.

Evidence Dimension	Cationic lysine residues per polymer molecule
Target Compound Data	~655 residues per chain (MW 84,000 Da)
Comparator Or Baseline	~405 residues per chain (MW 52,000 Da)
Quantified Difference	1.62-fold higher attachment-site density
Conditions	Calculation based on poly-D-lysine repeat unit MW = 128.2 Da; vendor comparison (Aladdin Scientific P477809)

Why This Matters

Higher per-molecule attachment site density enables effective cell adhesion at lower coating concentrations, reducing material cost per plate and minimizing potential cytotoxicity from excess soluble polycation.

Neuronal Differentiation Rate: Poly-D-lysine vs. Poly-L-lysine in Primary Cortical Neurons

Cui et al. (2019) directly compared poly-L-lysine (L-PL) and poly-D-lysine (D-PL) coatings for mouse cortical neuron differentiation. At optimal working concentrations (20 μL/mL for L-PL; 5 μL/mL for D-PL), D-PL yielded a statistically significantly higher neuronal differentiation rate at both day 1 and day 2 (P < 0.05). Neurite number and neurite length did not differ significantly between the two enantiomers [1]. This indicates that D-PL enhances the proportion of cells committing to a neuronal fate without altering per-cell morphological complexity.

Neuronal Differentiation Rate

Head-to-head

D-PL yields reported higher differentiation rate than L-PL (P < 0.05) at 4-fold lower coating concentration.

Supports primary neuron yield optimization and reagent economy for differentiation assays.

Primary mouse cortical neurons; D-PL 5 μL/mL vs. L-PL 20 μL/mL.

Evidence Dimension	Neuronal differentiation rate (percentage of cells with neurite outgrowth)
Target Compound Data	D-PL: significantly higher differentiation rate (P < 0.05 vs. L-PL at optimal concentration)
Comparator Or Baseline	L-PL: lower differentiation rate at its own optimal concentration (20 μL/mL)
Quantified Difference	Statistically significant difference (P < 0.05); D-PL achieves superior differentiation at a 4-fold lower coating concentration
Conditions	Primary mouse cortical neurons (Kunming mice), days 1–2 in vitro; D-PL at 5 μL/mL, L-PL at 20 μL/mL

Why This Matters

For neuroscience laboratories maximizing primary neuron yield from limited tissue, D-PL delivers a higher percentage of differentiated neurons at lower coating concentrations, improving both biological output and reagent economy.

• [1] Cui C, Liu M, Yu Y, Gong J, Yang X. Influence of L-PL and D-PL on Nerve Cell Differentiation. Progress in Modern Biomedicine. 2019;19(14):2609–2613. View Source

Enantiospecific Prion Elimination: Poly-D-lysine Outperforms Poly-L-lysine

Jackson et al. (2013) demonstrated enantiospecific anti-prion activity: poly-D-lysine (PDK) was more efficacious than poly-L-lysine (PLK) in inhibiting prion propagation in cultured cells, as verified by protein misfolding cyclic amplification (PMCA) assays [1]. Xu et al. (2011) established the mechanistic basis: poly-D-lysine removes proteinase K-resistant PrP (PrPSc) from prion-infected SN56 neuroblastoma cells without affecting normal cellular PrPC, while the levorotary isomer poly-L-lysine has a markedly weaker effect, attributable to its rapid enzymatic degradation [2].

PrPSc Elimination

Head-to-head

D-enantiomer shows reported higher efficacy in PrPSc clearance and PMCA inhibition than L-enantiomer.

Supports anti-prion screening protocols where coating substrate contributes to baseline prion clearance.

SN56 neuroblastoma cells; confirmed by PMCA assay.

Evidence Dimension	PrPSc elimination efficacy in prion-infected neuroblastoma cells
Target Compound Data	Poly-D-lysine: efficacious removal of proteinase K-resistant PrP; more efficacious than poly-L-lysine in PMCA inhibition
Comparator Or Baseline	Poly-L-lysine: markedly weaker PrP-clearing effect; less efficacious in PMCA
Quantified Difference	Qualitative comparative superiority (PDK > PLK); quantitative IC50 values reported separately for the polymer class, with PDK showing consistently greater potency.
Conditions	SN56 neuroblastoma cells chronically infected with prions; PMCA assay for prion propagation; polylysine enantiomers compared at equivalent concentrations

Why This Matters

For prion research laboratories, poly-D-lysine serves a dual function—cell adhesion substrate and active PrPSc-eliminating agent—eliminating the need for a separate anti-prion treatment step and ensuring that residual infectivity in the culture system is minimized.

• [1] Jackson KS, et al. Preference toward a polylysine enantiomer in inhibiting prions. Amino Acids. 2013;44(3):993–1000. View Source
• [2] Xu Z, et al. Mechanistic insights into cellular alteration of prion by poly-D-lysine: the role of H2H3 domain. FASEB J. 2011;25(10):3426–3435. View Source

Gamma-Irradiated Sterility: A Procurement-Ready Advantage for Bioburden-Controlled Workflows

The Sigma-Aldrich P6407 presentation of poly-D-lysine hydrobromide (MW 70,000–150,000) is supplied as a gamma-irradiated, lyophilized powder, providing sterility assurance without the need for post-dissolution sterile filtration . While gamma-irradiated poly-L-lysine products also exist, the combination of gamma-irradiated sterility with the D-enantiomer's inherent enzymatic stability creates a distinct procurement advantage: the sterile powder can be reconstituted and used directly for coating, with sterile solutions remaining stable for up to 3 years at 2–8 °C . This eliminates workflow steps (filtration, sterility testing) and reduces the risk of polymer degradation associated with autoclaving.

Gamma-Irradiated Sterility

Source review

Pre-sterilized lyophilized powder; reported 3-year solution stability at 2–8 °C.

May streamline bioburden-controlled workflows by eliminating post-dissolution sterile filtration.

Sigma-Aldrich P6407 product specification; end-user verification recommended.

Evidence Dimension	Availability of pre-sterilized, ready-to-use presentation
Target Compound Data	Gamma-irradiated lyophilized powder; sterile solutions stable for 3 years at 2–8 °C (Sigma P6407)
Comparator Or Baseline	Non-irradiated polylysine products requiring end-user sterile filtration or autoclaving
Quantified Difference	Not applicable; qualitative procurement and workflow advantage
Conditions	Product specification: Sigma-Aldrich P6407, BioReagent, BioXtra grade

Why This Matters

For GLP-compliant and clinical-translational laboratories, pre-sterilized poly-D-lysine reduces processing time, eliminates a potential contamination entry point, and provides documented sterility assurance for regulatory documentation.

High-Impact Application Scenarios Where Poly-D-lysine Hydrobromide (MW 84000) Provides Verifiable Differentiation

Long-Term Primary Neuronal Culture (≥14 Days) Requiring Coating Persistence

Primary cortical, hippocampal, or spinal cord neurons cultured for extended periods require a coating that resists protease-mediated degradation. Poly-D-lysine (MW 84,000) provides enzymatic stability that poly-L-lysine cannot match, preventing coating delamination and L-lysine cytotoxicity over multi-week experiments [1]. The 84,000 Da molecular weight delivers sufficient attachment-site density for robust initial adhesion without the excessive viscosity that complicates coating of higher-MW variants (>300,000 Da).

Prion Disease Research and Anti-Prion Compound Screening

In prion-infected cell models (e.g., SN56 neuroblastoma, ScN2a), poly-D-lysine serves a dual purpose: it promotes cell adhesion while actively eliminating proteinase K-resistant PrPSc from infected cells—an activity that poly-L-lysine lacks due to enzymatic degradation [2][3]. Using poly-D-lysine as the coating substrate removes a confounding variable in anti-prion drug screens, as the coating itself contributes to baseline PrPSc clearance.

High-Throughput Neuronal Differentiation Screening Requiring Consistent Batch-to-Batch Performance

For laboratories screening compounds for neurogenic activity, the statistically significant improvement in neuronal differentiation rate achieved with poly-D-lysine over poly-L-lysine (P < 0.05) at lower coating concentrations (5 μL/mL vs. 20 μL/mL) translates into higher assay sensitivity and reduced reagent costs [4]. Procurement of a defined 84,000 Da lot with documented Mn by NMR ensures coating consistency across multi-year screening campaigns.

Sterile, Ready-to-Use Coating for GLP or Clinical-Translational Cell Manufacturing

Gamma-irradiated poly-D-lysine hydrobromide (Sigma P6407) enables direct reconstitution and aseptic coating of culture vessels without additional sterilization steps . Combined with the enzymatic stability of the D-enantiomer, this presentation is appropriate for cell therapy manufacturing workflows where documented sterility, coating reproducibility, and long-term stability of stock solutions (3 years at 2–8 °C) are required .

Application

Selection Property

Validation Focus

Long-term primary neuronal culture

Protease-resistant D-enantiomer with mid-range molecular weight

Coating persistence and cell morphology beyond 14 days

Prion disease research and anti-prion screening

Enantiospecific PrPSc elimination and adhesion support

Baseline prion clearance contribution and assay reproducibility

High-throughput neuronal differentiation screening

Defined MW 84,000 lot with documented attachment-site density

Batch-to-batch consistency and differentiation endpoint comparability

Sterile, ready-to-use coating for bioburden-controlled manufacturing

Gamma-irradiated presentation with long-term solution stability

Sterility assurance documentation and workflow simplification

• [1] Levine BB, Benacerraf B. Studies on Antigenicity: The Relationship Between In Vivo and In Vitro Enzymatic Degradability of Hapten-Polylysine Conjugates and Their Antigenicities in Guinea Pigs. J Exp Med. 1964;120(5):955–965. View Source
• [2] Jackson KS, et al. Preference toward a polylysine enantiomer in inhibiting prions. Amino Acids. 2013;44(3):993–1000. View Source
• [3] Xu Z, et al. Mechanistic insights into cellular alteration of prion by poly-D-lysine: the role of H2H3 domain. FASEB J. 2011;25(10):3426–3435. View Source
• [4] Cui C, Liu M, Yu Y, Gong J, Yang X. Influence of L-PL and D-PL on Nerve Cell Differentiation. Progress in Modern Biomedicine. 2019;19(14):2609–2613. View Source